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Compound of Interest

Compound Name: Propyl hexanoate

Cat. No.: B1201940 Get Quote

An in-depth examination of the chemical properties, synthesis, and potential pharmaceutical

applications of Propyl Hexanoate.

Abstract
Propyl hexanoate, a fatty acid ester, is a colorless liquid with a characteristic fruity odor. This

technical guide provides a comprehensive overview of its chemical identity, physicochemical

properties, and established synthesis methodologies. With a focus on its relevance to the

scientific and pharmaceutical sectors, this document details both classical chemical and

modern enzymatic synthesis routes. Furthermore, it explores the potential applications of

propyl hexanoate in drug development, particularly in the context of its solvent properties and

its prospective role as a penetration enhancer in transdermal drug delivery systems. This guide

is intended to be a valuable resource for researchers, chemists, and professionals in the

pharmaceutical industry.

Chemical Identification and Properties
Propyl hexanoate is systematically known by its IUPAC name, propyl hexanoate. Its unique

identifier assigned by the Chemical Abstracts Service is CAS number 626-77-7.[1] It is also

commonly referred to by synonyms such as propyl caproate, n-propyl hexanoate, and caproic

acid propyl ester.[2]
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Physicochemical Data
A summary of the key physicochemical properties of propyl hexanoate is presented in Table 1.

This data is crucial for its handling, application, and formulation in various experimental and

industrial settings.

Property Value Source

IUPAC Name Propyl hexanoate [1][2]

CAS Number 626-77-7 [1]

Molecular Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

Appearance Colorless liquid

Odor Fruity, pineapple, blackberry

Boiling Point 186-187 °C

Melting Point -69 °C

Density 0.867 g/mL at 25 °C

Refractive Index 1.412 at 20 °C

Solubility
Insoluble in water; soluble in

alcohol

logP ~2.9 - 3.3

Synthesis of Propyl Hexanoate
Propyl hexanoate is primarily synthesized through the esterification of hexanoic acid and

propan-1-ol. This can be achieved via traditional chemical methods or through more

sustainable enzymatic routes.

Chemical Synthesis: Fischer-Speier Esterification
The most common laboratory and industrial method for producing propyl hexanoate is the

Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of
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hexanoic acid and propan-1-ol.

The Fischer esterification is a reversible reaction where a carboxylic acid reacts with an alcohol

in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid, to form an

ester and water. To drive the equilibrium towards the formation of the ester, it is common

practice to use an excess of one of the reactants (usually the less expensive alcohol) or to

remove the water as it is formed.

The following is a general laboratory procedure for the synthesis of propyl hexanoate via

Fischer-Speier esterification.

Materials:

Hexanoic acid

Propan-1-ol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or other suitable extraction solvent

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator
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Procedure:

In a round-bottom flask, combine one molar equivalent of hexanoic acid with a three to five-

fold molar excess of propan-1-ol.

Slowly and with caution, add a catalytic amount of concentrated sulfuric acid (approximately

1-2% of the total mass of the reactants).

Assemble a reflux apparatus and heat the mixture to reflux for 1-2 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After cooling the reaction mixture to room temperature, transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the excess propan-1-ol and the extraction solvent using a rotary evaporator.

The resulting crude propyl hexanoate can be further purified by distillation if necessary.

Hexanoic Acid Protonated Hexanoic Acid+ H⁺

Propan-1-ol

Tetrahedral Intermediate

H₂SO₄ (catalyst)

+ Propan-1-ol
Propyl Hexanoate- H₂O, - H⁺ Water

Hexanoic Acid + Propan-1-ol Enzyme-Substrate Complex Immobilized Lipase

Propyl Hexanoate + Water

 (recycled)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. np-mrd.org [np-mrd.org]

2. Showing Compound Propyl hexanoate (FDB012451) - FooDB [foodb.ca]

To cite this document: BenchChem. [Propyl Hexanoate: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201940#propyl-hexanoate-cas-number-and-iupac-
name]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1201940?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201940?utm_src=pdf-custom-synthesis
https://np-mrd.org/natural_products/NP0045144
https://foodb.ca/compounds/FDB012451
https://www.benchchem.com/product/b1201940#propyl-hexanoate-cas-number-and-iupac-name
https://www.benchchem.com/product/b1201940#propyl-hexanoate-cas-number-and-iupac-name
https://www.benchchem.com/product/b1201940#propyl-hexanoate-cas-number-and-iupac-name
https://www.benchchem.com/product/b1201940#propyl-hexanoate-cas-number-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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